molecular formula C13H11Cl2NOS B8761381 3,5-dichloro-N-[2-(thiophen-2-yl)ethyl]benzamide

3,5-dichloro-N-[2-(thiophen-2-yl)ethyl]benzamide

Cat. No.: B8761381
M. Wt: 300.2 g/mol
InChI Key: YTNOEAOJDXEOAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-dichloro-N-[2-(thiophen-2-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C13H11Cl2NOS and its molecular weight is 300.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11Cl2NOS

Molecular Weight

300.2 g/mol

IUPAC Name

3,5-dichloro-N-(2-thiophen-2-ylethyl)benzamide

InChI

InChI=1S/C13H11Cl2NOS/c14-10-6-9(7-11(15)8-10)13(17)16-4-3-12-2-1-5-18-12/h1-2,5-8H,3-4H2,(H,16,17)

InChI Key

YTNOEAOJDXEOAF-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)CCNC(=O)C2=CC(=CC(=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Reaction of 2-thiopheneethylamine (50 μL, 0.42 mmol) in THF (2.5 mL) with 3,5-dichlorobenzoyl chloride (120 mg, 0.57 mmol) in presence of triethylamine (78 μL, 0.55 mmol) according to method A gave 3,5-dichloro-N-(2-thiophen-2-yl-ethyl)-benzamide (118 mg, 0.39 mmol, 92% yield) as a white powder after purification by chromatography on silica gel (eluent: EtOAc/hexane 2/8).
Quantity
50 μL
Type
reactant
Reaction Step One
Quantity
120 mg
Type
reactant
Reaction Step One
Quantity
78 μL
Type
reactant
Reaction Step One
Name
Quantity
2.5 mL
Type
solvent
Reaction Step One

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